Cas no 15965-68-1 (1,3-dihydro-1,6-dimethyl-2H-Benzimidazol-2-one)
15965-68-1 structure
Product Name:1,3-dihydro-1,6-dimethyl-2H-Benzimidazol-2-one
CAS No:15965-68-1
MF:C9H10N2O
MW:162.188501834869
CID:121304
PubChem ID:18679276
Update Time:2025-04-18
1,3-dihydro-1,6-dimethyl-2H-Benzimidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydro-1,6-dimethyl-2H-Benzimidazol-2-one
- 2H-Benzimidazol-2-one,1,3-dihydro-1,6-dimethyl-
- 2H-Benzimidazol-2-one,1,3-dihydro-1,6-dimethyl-(9CI)
- 15965-68-1
- SCHEMBL23638274
- SCHEMBL7220155
- DTXSID001248134
- 1,6-Dimethyl-1H-benzo[d]imidazol-2(3H)-one
- 3,5-dimethyl-1H-benzimidazol-2-one
-
- Inchi: 1S/C9H10N2O/c1-6-3-4-7-8(5-6)11(2)9(12)10-7/h3-5H,1-2H3,(H,10,12)
- InChI Key: GTDHFKHSNKAMNW-UHFFFAOYSA-N
- SMILES: O=C1NC2C=CC(C)=CC=2N1C
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 32.3Ų
1,3-dihydro-1,6-dimethyl-2H-Benzimidazol-2-one Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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